Cas no 1339033-31-6 (1-(1-Butyl-1H-pyrazol-4-yl)ethan-1-amine)

• Product Name: 1-(1-Butyl-1H-pyrazol-4-yl)ethan-1-amine
• CAS No: 1339033-31-6
• MF: C₉H₁₇N₃
• MW: 167.251381635666
• CID: 4779300
• Update Time: 2025-07-21

1-(1-Butyl-1H-pyrazol-4-yl)ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-(1-butyl-1H-pyrazol-4-yl)ethan-1-amine
• 1-(1-butylpyrazol-4-yl)ethanamine
• 1-(1-Butyl-1H-pyrazol-4-yl)ethan-1-amine

• Inchi： 1S/C9H17N3/c1-3-4-5-12-7-9(6-11-12)8(2)10/h6-8H,3-5,10H2,1-2H3
• InChI Key： MBMDCCMOGCVQJO-UHFFFAOYSA-N
• SMILES： N1(C=C(C=N1)C(C)N)CCCC

Computed Properties

• Exact Mass: 167.142247555 g/mol
• Monoisotopic Mass: 167.142247555 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 127
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 43.8
• Molecular Weight: 167.25

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on 1-(1-Butyl-1H-pyrazol-4-yl)ethan-1-amine

Recent Advances in the Study of 1-(1-Butyl-1H-pyrazol-4-yl)ethan-1-amine (CAS: 1339033-31-6): A Comprehensive Research Brief

1-(1-Butyl-1H-pyrazol-4-yl)ethan-1-amine (CAS: 1339033-31-6) has recently emerged as a compound of significant interest in the field of chemical biology and medicinal chemistry. This molecule, characterized by its pyrazole core and amine functionality, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanisms of action, making it a subject of intense research in drug discovery and development.

The synthesis of 1-(1-Butyl-1H-pyrazol-4-yl)ethan-1-amine has been optimized to achieve higher yields and purity, as reported in recent publications. Researchers have employed advanced catalytic methods and green chemistry principles to streamline the production process. The compound's structural features, including its butyl and pyrazole moieties, contribute to its unique interactions with biological targets, particularly in the central nervous system (CNS) and inflammatory pathways.

Pharmacological evaluations of 1-(1-Butyl-1H-pyrazol-4-yl)ethan-1-amine have revealed its efficacy as a modulator of specific neurotransmitter systems. In vitro and in vivo studies demonstrate its affinity for receptors such as serotonin and dopamine, suggesting potential applications in neuropsychiatric disorders. Additionally, its anti-inflammatory properties have been investigated, with promising results in preclinical models of chronic inflammation and autoimmune diseases.

Recent findings also highlight the compound's pharmacokinetic profile, including its absorption, distribution, metabolism, and excretion (ADME) characteristics. These studies indicate favorable bioavailability and metabolic stability, which are critical for its development as a therapeutic agent. Furthermore, structure-activity relationship (SAR) analyses have identified key modifications that enhance its potency and selectivity, paving the way for the design of next-generation derivatives.

In conclusion, 1-(1-Butyl-1H-pyrazol-4-yl)ethan-1-amine (CAS: 1339033-31-6) represents a versatile scaffold with broad therapeutic potential. Ongoing research aims to further elucidate its mechanisms of action and optimize its pharmacological properties for clinical translation. The compound's unique chemical and biological features position it as a valuable candidate for future drug development efforts in the chemical biology and pharmaceutical industries.